3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide

• Molecular Formula: C26H28ClN3O4
• Molecular Weight: 482 g/mol
• IUPAC Name: 3-butoxy-N-[3-chloro-4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C26H28ClN3O4/c1-2-3-15-33-21-7-4-6-19(17-21)25(31)28-20-9-10-23(22(27)18-20)29-11-13-30(14-12-29)26(32)24-8-5-16-34-24/h4-10,16-18H,2-3,11-15H2,1H3,(H,28,31)
• InChI Key: OFAYDJJMFIJCLQ-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4)Cl

Description

3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. This compound is also known as BCF-34 and has shown promising results in preclinical studies as a potential treatment for various diseases.

Mechanism of Action

The mechanism of action of 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including histone deacetylases and topoisomerases, which are involved in various cellular processes, including gene expression and DNA replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide have been studied in preclinical models. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to improve insulin sensitivity and glucose metabolism in diabetic mice. Additionally, this compound has been shown to reduce amyloid-beta accumulation and improve cognitive function in Alzheimer's disease mouse models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide in lab experiments is its potential therapeutic applications. This compound has shown promising results in preclinical studies as a potential treatment for various diseases. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide. One direction is to further investigate its mechanism of action, as this is not fully understood. Another direction is to study its potential therapeutic applications in clinical trials. Additionally, further research is needed to determine the optimal dosage and administration of this compound for different diseases.

Synthesis Methods

The synthesis of 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide involves several steps. The first step involves the reaction of 3-chloro-4-(4-(2-furoyl)piperazin-1-yl)aniline with butyl bromide in the presence of a base. This results in the formation of 3-butoxy-4-(4-(2-furoyl)piperazin-1-yl)aniline. The second step involves the reaction of this intermediate with 4-chlorobenzoyl chloride in the presence of a base to form the final product, 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide.

Scientific Research Applications

The scientific research on 3-butoxy-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide has been focused on its potential therapeutic applications. This compound has been studied as a potential treatment for various diseases, including cancer, diabetes, and Alzheimer's disease.